Diselenide, di-1-naphthalenyl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diselenide, di-1-naphthalenyl is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a selenium-containing compound that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of diselenide, di-1-naphthalenyl is not fully understood. However, it is believed that this compound exerts its biological activity through the generation of reactive oxygen species (ROS) and the modulation of cellular signaling pathways. This compound has been shown to induce apoptosis in cancer cells by increasing ROS levels and activating the p53 pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound has antioxidant and anticancer properties. In vivo studies have shown that this compound can reduce oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
Diselenide, di-1-naphthalenyl has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, this compound also has some limitations, including its toxicity and the need for careful handling.
Future Directions
For research on diselenide, di-1-naphthalenyl include the development of new synthesis methods and the investigation of its potential applications in cancer therapy and material science.
Synthesis Methods
Diselenide, di-1-naphthalenyl can be synthesized using various methods, including the reaction of 1-naphthylmagnesium bromide with diselenide, the reaction of 1-naphthol with selenium dioxide and sodium hydroxide, and the reaction of 1-naphthalenylsodium with selenium. The synthesis of this compound is a complex process that requires careful attention to detail to ensure the purity and yield of the final product.
Scientific Research Applications
Diselenide, di-1-naphthalenyl has potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been shown to have antioxidant and anticancer properties. In material science, this compound has been used to prepare selenium-containing polymers. In catalysis, this compound has been used as a catalyst for various reactions, including the oxidation of alcohols and the reduction of nitro compounds.
Properties
1787-80-0 | |
Molecular Formula |
C20H14Se2 |
Molecular Weight |
412.3 g/mol |
IUPAC Name |
1-(naphthalen-1-yldiselanyl)naphthalene |
InChI |
InChI=1S/C20H14Se2/c1-3-11-17-15(7-1)9-5-13-19(17)21-22-20-14-6-10-16-8-2-4-12-18(16)20/h1-14H |
InChI Key |
XFUCRHYSJRXATP-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2[Se][Se]C3=CC=CC4=CC=CC=C43 |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2[Se][Se]C3=CC=CC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.